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Compound of Interest

Compound Name: Fipronil-13C6

Cat. No.: B15576721 Get Quote

In-Depth Technical Guide: Fipronil-13C6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Fipronil-13C6, an isotopically

labeled form of the broad-spectrum insecticide Fipronil. This document is intended for use by

professionals in research and development who require detailed technical data, experimental

protocols, and an understanding of the compound's mechanism of action. Fipronil-13C6 is

primarily utilized as an internal standard in analytical methodologies to ensure accurate

quantification of Fipronil in various matrices.

Core Compound Data: Fipronil and Fipronil-13C6
Fipronil is a phenylpyrazole insecticide.[1] The isotopically labeled Fipronil-13C6 is chemically

identical to Fipronil, with the exception that six carbon atoms in the phenyl ring have been

replaced with the 13C isotope. This substitution increases the molecular weight of the

compound, allowing it to be distinguished from native Fipronil in mass spectrometry-based

analyses.
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Property Fipronil Fipronil-13C6

CAS Number 120068-37-3[1][2][3]
Not available (unlabeled CAS:

120068-37-3)

Molecular Formula C₁₂H₄Cl₂F₆N₄OS[2][3] ¹³C₆C₆H₄Cl₂F₆N₄OS

Molecular Weight ~437.2 g/mol [1][2] ~443.10 g/mol

Appearance
White powder with a moldy

odor[1]

Not specified, presumed to be

a white solid

Signaling Pathway and Mechanism of Action
Fipronil's insecticidal activity is primarily attributed to its potent and selective antagonism of

insect γ-aminobutyric acid (GABA) receptors.[4] GABA is the principal inhibitory

neurotransmitter in the insect central nervous system. By blocking the GABA-gated chloride

channels, Fipronil prevents the influx of chloride ions into neurons. This leads to

hyperexcitation of the insect's central nervous system, resulting in paralysis and death.

Notably, Fipronil exhibits significantly higher selectivity for insect GABA receptors over their

mammalian counterparts, which contributes to its relative safety in mammals.[4] In addition to

its primary mode of action, Fipronil has also been shown to inhibit both desensitizing and non-

desensitizing glutamate-induced chloride currents in insect neurons.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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